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Compound of Interest

Compound Name: AZ876

Cat. No.: B1665899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZ876, a potent and selective Liver X
Receptor (LXR) agonist. This document details its mechanism of action, summarizes key
guantitative data, and provides illustrative experimental workflows and signaling pathways.

Core Compound Information

Parameter Value Reference
CAS Number 898800-26-5 [11[2][3]
Synonyms AZ-876, AZ 876, AZ12260493 [3]
Molecular Formula C24H29N303S [3]
Molecular Weight 439.574 g/mol [3]

Mechanism of Action

AZ876 is a high-affinity agonist for both Liver X Receptor alpha (LXRa) and Liver X Receptor
beta (LXR[). LXRs are nuclear receptors that play a crucial role in the regulation of cholesterol,
fatty acid, and glucose metabolism. Upon activation by an agonist like AZ876, LXRs form a
heterodimer with the Retinoid X Receptor (RXR). This complex then binds to LXR Response
Elements (LXRES) in the promoter regions of target genes, thereby modulating their
transcription.
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Signaling Pathway

The activation of LXR by AZ876 initiates a cascade of events leading to the regulation of target
gene expression. A simplified representation of this signaling pathway is provided below.

Click to download full resolution via product page

Caption: AZ876 activates the LXR signaling pathway.

Experimental Protocols

Detailed experimental protocols for evaluating the efficacy and mechanism of AZ876 can be
extensive. Below is a generalized workflow for a cell-based reporter assay to measure LXR
activation.

LXR Reporter Gene Assay

Objective: To determine the potency and efficacy of AZ876 in activating LXRa or LXR[.
Materials:
o HEK293T cells (or other suitable cell line)

o Expression plasmids for full-length human LXRa or LXR[3
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* RXRa expression plasmid

 Luciferase reporter plasmid containing multiple LXREs upstream of a minimal promoter
o Control plasmid for transfection normalization (e.g., B-galactosidase)

o Transfection reagent

e Cell culture medium and supplements

e AZ876 compound

o Luciferase assay reagent

e Lysis buffer

Methodology:
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1. Cell Seeding

Seed HEK293T cells in 96-well plates.

:

2. Transfection

Co-transfect cells with LXR, RXR, LXRE-luciferase, and control plasmids.

:

3. Compound Treatment
After 24h, treat cells with varying concentrations of AZ876.

:

4. Incubation

Incubate for another 24h.

:

5. Cell Lysis

Lyse the cells to release cellular contents.

:

6. Luciferase Assay

Measure luciferase activity as a readout of LXR activation.

:

7. Data Analysis

Normalize luciferase activity to the control and determine EC50 values.

Click to download full resolution via product page

Caption: Workflow for an LXR reporter gene assay.

: _ :

Parameter hLXRa hLXRpB Reference
Ki (nM) 7 11 [2]
EC50 (nM) 6 73 2]
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Suppliers

AZ876 is available from various chemical suppliers for research purposes. It is important to
verify the purity and quality of the compound from the chosen supplier. Potential suppliers
include:

e InvivoChem[1]
o TargetMol[2]
e Sun-shinechem|3]

Disclaimer: This information is for research purposes only and not for human or therapeutic
use. Researchers should consult the relevant safety data sheets (SDS) before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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